Cas no 1805251-16-4 (3-(Difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine)

• Product Name: 3-(Difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine
• CAS No: 1805251-16-4
• MF: C₈H₆F₅NO₂
• MW: 243.130759716034
• CID: 4888179
• Update Time: 2025-05-25

3-(Difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H6F5NO2/c1-16-4-2-3(8(11,12)13)5(6(9)10)7(15)14-4/h2,6H,1H3,(H,14,15)
• InChI Key： DTSBFQASIJSSBT-UHFFFAOYSA-N
• SMILES： FC(C1C=C(NC(C=1C(F)F)=O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• XLogP3: 1.5
• Topological Polar Surface Area: 38.3

Additional information on 3-(Difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine

3-(Difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound with CAS No. 1805251-16-4, known as 3-(difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine, is a highly specialized organic molecule belonging to the pyridine derivative family. This compound has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, including agrochemicals and pharmaceuticals. The molecule's structure is characterized by the presence of multiple functional groups, including a hydroxyl group, a methoxy group, and two trifluoromethyl groups, which contribute to its distinctive chemical properties.

Recent studies have highlighted the importance of pyridine derivatives in the development of novel agrochemicals. Specifically, the presence of fluorinated substituents in this compound has been shown to enhance its stability and bioavailability, making it a promising candidate for use as a fungicide or herbicide. Researchers have also explored the potential of this compound in combating resistant strains of plant pathogens, which has become a critical challenge in modern agriculture.

In addition to its agricultural applications, 3-(difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine has shown potential in the pharmaceutical industry. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, which could lead to the development of new therapeutic agents. For instance, studies have demonstrated that this compound exhibits inhibitory activity against certain kinases, which are key players in various disease pathways, including cancer and inflammatory disorders.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, reducing the overall cost and environmental impact of manufacturing this compound. These developments have further enhanced its viability as a commercial product.

From an environmental standpoint, the stability and biodegradability of 3-(difluoromethyl)-2-hydroxy-6-methoxy-4-(trifluoromethyl)pyridine have been extensively studied. Research indicates that while the compound is highly effective in its intended applications, it undergoes gradual degradation under specific environmental conditions, minimizing its long-term ecological footprint. This is particularly important given the increasing emphasis on sustainable practices across industries.

In conclusion, CAS No. 1805251-16-4 represents a cutting-edge molecule with diverse applications across multiple sectors. Its unique chemical structure and functional groups make it a valuable asset in both agrochemical and pharmaceutical research. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly significant role in addressing global challenges in agriculture and healthcare.